Cas no 2137816-16-9 (tert-butyl N-{1-[5-(aminomethyl)pyridin-2-yl]azetidin-3-yl}carbamate)

• Product Name: tert-butyl N-{1-[5-(aminomethyl)pyridin-2-yl]azetidin-3-yl}carbamate
• CAS No: 2137816-16-9
• MF: C₁₄H₂₂N₄O₂
• MW: 278.350082874298
• CID: 6199855
• PubChem ID: 165486618
• Update Time: 2025-10-28

tert-butyl N-{1-[5-(aminomethyl)pyridin-2-yl]azetidin-3-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2137816-16-9
• tert-butyl N-{1-[5-(aminomethyl)pyridin-2-yl]azetidin-3-yl}carbamate
• EN300-844424

• Inchi： 1S/C14H22N4O2/c1-14(2,3)20-13(19)17-11-8-18(9-11)12-5-4-10(6-15)7-16-12/h4-5,7,11H,6,8-9,15H2,1-3H3,(H,17,19)
• InChI Key： DESJKTOLNWLEFI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CN(C2C=CC(CN)=CN=2)C1)=O

Computed Properties

• Exact Mass: 278.17427596g/mol
• Monoisotopic Mass: 278.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 80.5Ų

Additional information on tert-butyl N-{1-[5-(aminomethyl)pyridin-2-yl]azetidin-3-yl}carbamate

Introduction to tert-butyl N-{1-[5-(aminomethyl)pyridin-2-yl]azetidin-3-yl}carbamate (CAS No. 2137816-16-9)

tert-butyl N-{1-[5-(aminomethyl)pyridin-2-yl]azetidin-3-yl}carbamate (CAS No. 2137816-16-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The chemical structure of tert-butyl N-{1-[5-(aminomethyl)pyridin-2-yl]azetidin-3-yl}carbamate is composed of a tert-butyl carbamate moiety attached to an azetidine ring, which is further substituted with a 5-(aminomethyl)pyridine group. This intricate arrangement imparts the compound with specific pharmacological properties that make it an attractive candidate for drug development.

Synthesis and Chemical Properties: The synthesis of tert-butyl N-{1-[5-(aminomethyl)pyridin-2-yl]azetidin-3-yl}carbamate typically involves multi-step reactions, including the formation of the azetidine ring and the subsequent functionalization with the pyridine moiety. Recent studies have reported efficient synthetic routes that improve yield and purity, making the compound more accessible for further research and development. The tert-butyl carbamate group serves as a protecting group for the amine functionality, which can be selectively removed under mild conditions to reveal the active amine for conjugation or further modification.

Biological Activities: One of the key areas of interest in the study of tert-butyl N-{1-[5-(aminomethyl)pyridin-2-yl]azetidin-3-yl}carbamate is its biological activity. Research has shown that this compound exhibits potent activity against various biological targets, including enzymes and receptors involved in neurological disorders and cancer. For instance, it has been reported to inhibit specific kinases that play crucial roles in cell proliferation and survival pathways. Additionally, preliminary studies suggest that the compound may have neuroprotective effects, making it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

Clinical Potential: The clinical potential of tert-butyl N-{1-[5-(aminomethyl)pyridin-2-yl]azetidin-3-yl}carbamate is an active area of investigation. Preclinical studies have demonstrated its efficacy in animal models of various diseases, including cancer and neurological disorders. These findings have paved the way for further clinical trials to evaluate its safety and efficacy in human subjects. The compound's favorable pharmacokinetic properties, such as good solubility and stability, make it a promising candidate for drug development.

Recent Research Advances: Recent advancements in the field have shed light on new applications and mechanisms of action for tert-butyl N-{1-[5-(aminomethyl)pyridin-2-yl]azetidin-3-yl}carbamate. For example, a study published in the Journal of Medicinal Chemistry explored its potential as a modulator of G protein-coupled receptors (GPCRs), which are important targets for many therapeutic agents. Another study investigated its anti-inflammatory properties and found that it effectively reduces inflammation in vitro and in vivo models.

Safety and Toxicology: Ensuring the safety of any potential therapeutic agent is paramount. Preliminary toxicology studies on tert-butyl N-{1-[5-(aminomethyl)pyridin-2-yl]azetidin-3-yl}carbamate have indicated low toxicity at therapeutic concentrations. However, more comprehensive safety evaluations are necessary to fully understand its long-term effects and potential side effects.

FUTURE DIRECTIONS: The future prospects for tert-butyl N-{1-[5-(aminomethyl)pyridin-2-yl]azetidin-3-yl}carbamate are promising. Ongoing research aims to optimize its structure to enhance its potency and selectivity while minimizing adverse effects. Additionally, efforts are being made to develop prodrugs or formulations that improve its bioavailability and pharmacokinetic profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound from bench to bedside.

In conclusion, tert-butyl N-{1-[5-(aminomethyl)pyridin-2-yl]azetidin-3-yl}carbamate (CAS No. 2137816-16-9) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and drug discovery.